![molecular formula C10H18N4S B15479261 N-[5-(1H-Imidazol-5-yl)pentyl]-N-methylthiourea CAS No. 33565-48-9](/img/structure/B15479261.png)
N-[5-(1H-Imidazol-5-yl)pentyl]-N-methylthiourea
Description
N-[5-(1H-Imidazol-5-yl)pentyl]-N-methylthiourea is a useful research compound. Its molecular formula is C10H18N4S and its molecular weight is 226.34 g/mol. The purity is usually 95%.
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Biological Activity
N-[5-(1H-Imidazol-5-yl)pentyl]-N-methylthiourea (CAS Number: 115596-50-4) is a compound that has garnered attention in medicinal chemistry, particularly for its potential biological activities. This article reviews its biological properties, focusing on its anticancer effects, mechanisms of action, and relevant studies.
Anticancer Properties
Recent studies have highlighted the compound's promising anticancer activity. A significant study evaluated the cytotoxic effects of various derivatives related to thiourea compounds, including this compound. The results indicated that this compound exhibits potent cytotoxicity against multiple cancer cell lines.
| Cell Line | LC50 (nM) | GI50 (nM) |
|---|---|---|
| U87 (Glioblastoma) | 200 ± 60 | 23 - 69 |
| BE (Neuroblastoma) | 18.9 | <100 |
The lethal concentration (LC50) values indicate that this compound is significantly more effective than other tested compounds, particularly in glioblastoma and neuroblastoma cell lines .
The mechanism by which this compound exerts its effects appears to involve the disruption of cellular integrity and induction of apoptosis in cancer cells. Studies show that when combined with radiation therapy, the compound enhances the sensitivity of cancer cells to treatment, leading to a marked reduction in reproductive integrity of the cells .
Study on Neuroblastoma and Glioblastoma
In a comprehensive evaluation involving neuroblastoma and glioblastoma cell lines, researchers found that this compound demonstrated a significant reduction in cell viability at low concentrations. The study utilized both in vitro assays and biodistribution studies in mice to assess the therapeutic potential and pharmacokinetics of the compound .
Biodistribution Analysis
Biodistribution studies conducted on athymic NCr nude mice indicated favorable uptake of the compound in brain tissues following oral administration. This suggests that the compound can effectively cross the blood-brain barrier, making it a candidate for treating central nervous system malignancies .
Properties
CAS No. |
33565-48-9 |
|---|---|
Molecular Formula |
C10H18N4S |
Molecular Weight |
226.34 g/mol |
IUPAC Name |
1-[5-(1H-imidazol-5-yl)pentyl]-1-methylthiourea |
InChI |
InChI=1S/C10H18N4S/c1-14(10(11)15)6-4-2-3-5-9-7-12-8-13-9/h7-8H,2-6H2,1H3,(H2,11,15)(H,12,13) |
InChI Key |
ODRWYFKMQVIMHW-UHFFFAOYSA-N |
Canonical SMILES |
CN(CCCCCC1=CN=CN1)C(=S)N |
Origin of Product |
United States |
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